3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine

• IUPAC Name: 3,6-dibromo-2H-pyrazolo[4,3-b]pyridine
• InChI: InChI=1S/C6H3Br2N3/c7-3-1-4-5(9-2-3)6(8)11-10-4/h1-2H,(H,10,11)
• InChI Key: BHWOUVFALYWPFV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C(NN=C21)Br)Br
• Molecular Formula: C6H3Br2N3
• Molecular Weight: 276.92 g/mol

Description

3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine is a chemical compound with the empirical formula C6H3Br2N3. Its molecular weight is 276.92. It is a type of halogenated heterocycle.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been reported in various studies. The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system. An example of a synthesis method is the adaptation of the procedure first reported by Chapman and Hurst based on the classical Huisgen indazole synthesis.

Molecular Structure Analysis

The molecular structure of 3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine consists of a pyrazolo[4,3-b]pyridine core with two bromine atoms attached at the 3 and 6 positions.

Scientific Research Applications

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Synthesis

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Biomedical Applications

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Structural Basis for PPARα Activation

. PPARα is a nuclear receptor that plays an essential role in the regulation of cellular metabolism.

Commercial Availability

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Safety and Hazards

According to the safety information provided by Sigma-Aldrich, 3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine is classified as Acute Tox. 3 Oral, indicating that it is toxic if swallowed. It is also classified as a combustible, acute toxic Cat.3 compound, which can cause chronic effects.

Mechanism of Action

Target of Action

The primary target of 3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine is the Anaplastic Lymphoma Kinase (ALK) . ALK is a receptor tyrosine kinase in the insulin receptor superfamily . It plays a crucial role in the development of the brain and exerts its effects on specific neurons in the nervous system .

Mode of Action

3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine interacts with ALK, inhibiting its activity . The compound’s inhibitory activity is enhanced by the presence of a fluorine atom substitution . This interaction leads to changes in the function of ALK, disrupting its role in cell signaling pathways .

Biochemical Pathways

The inhibition of ALK by 3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine affects various biochemical pathways. ALK is involved in several signaling pathways related to cell growth and survival. Therefore, its inhibition can lead to the suppression of these pathways, potentially leading to the inhibition of tumor cell growth .

Pharmacokinetics

The compound’s molecular weight (27692 g/mol) suggests that it may have suitable pharmacokinetic properties, as molecules under 500 g/mol are generally well-absorbed and permeable .

Result of Action

The result of the action of 3,6-Dibromo-1H-pyrazolo[4,3-b]pyridine is the inhibition of ALK activity, which can lead to the suppression of tumor cell growth . This makes it a potential therapeutic agent for cancers that are driven by ALK activity .